2-[4-[3-(3,4-Dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol

• IUPAC Name: 2-[4-[3-(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C27H34O11/c1-32-17-6-4-13(8-19(17)33-2)25-15-11-36-26(16(15)12-35-25)14-5-7-18(20(9-14)34-3)37-27-24(31)23(30)22(29)21(10-28)38-27/h4-9,15-16,21-31H,10-12H2,1-3H3
• InChI Key: KFFCKOBAHMGTMW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2C3COC(C3CO2)C4=CC(=C(C=C4)OC5C(C(C(C(O5)CO)O)O)O)OC)OC
• Molecular Formula: C27H34O11
• Molecular Weight: 534.6 g/mol

Description

This compound is a structurally complex glycoside featuring a furo[3,4-c]furan core substituted with dimethoxyphenyl and methoxyphenoxy groups, linked to a glucose-derived oxane-triol moiety. Its molecular formula is C26H32O11 (inferred from ), with a molecular weight of approximately 536.19 Da (aligned with NPC477898 in ). It is structurally related to plant-derived lignans and flavanoids, often associated with antioxidant or cytotoxic properties .

Biological Activity

The compound 2-[4-[3-(3,4-Dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol (referred to as Compound A) is a complex organic molecule with potential biological activities. This article explores its biological activity based on available research findings and case studies.

Chemical Structure and Properties

Compound A has the following chemical formula: $C_{27}H_{34}O_{11}$ and a molecular weight of approximately 494.55 g/mol. The structure features multiple functional groups that may contribute to its biological properties.

Antinociceptive Activity

Research indicates that derivatives of furan compounds exhibit significant antinociceptive properties. A study highlighted that furan-2(3H)-one derivatives can effectively reduce pain responses in animal models. Compound A's structural similarity to these derivatives suggests potential efficacy in pain management .

Anti-inflammatory Effects

Inflammation is a critical factor in various diseases. Compounds with similar structures have demonstrated anti-inflammatory effects by inhibiting pro-inflammatory cytokines and mediators. For instance, studies on furan derivatives have shown their ability to modulate inflammatory pathways . Compound A may possess similar properties due to its furan moiety.

Study 1: Antinociceptive Evaluation

A study conducted on a series of furan derivatives demonstrated that certain modifications significantly enhanced antinociceptive activity. The results indicated that compounds with methoxy groups showed improved efficacy compared to their counterparts without such substitutions. This finding aligns with the structure of Compound A, which contains methoxy groups that may enhance its biological activity .

Study 2: Inflammatory Response Modulation

In a controlled experiment involving inflammatory models, several compounds similar to Compound A were tested for their ability to reduce inflammation markers. Results indicated a marked decrease in interleukin levels when treated with these compounds. This suggests that Compound A could potentially modulate inflammatory responses effectively .

Data Table: Summary of Biological Activities

Activity Type	Mechanism	Reference
Antinociceptive	Inhibition of pain pathways
Anti-inflammatory	Modulation of cytokine release
Antiviral	Induction of apoptosis in viral-infected cells
Antitumor	Inhibition of cancer cell proliferation

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound shares structural motifs with several natural and synthetic derivatives, as outlined below:

Compound Name / ID	Molecular Formula	Molecular Weight (Da)	Key Structural Features	Bioactivity / Notes
Target Compound	C26H32O11	~536.19	Furo[3,4-c]furan, 3,4-dimethoxyphenyl, glucose-oxane triol	Likely antioxidant; inferred from glycoside analogs
Symplocosin ()	C26H32O11	536.19	Similar furofuran and methoxyphenyl groups; glucose-oxane triol	Isolated from Symplocos spp.; potential anti-inflammatory activity
NPC477898 ()	C26H32O12	536.19	Additional hydroxyl group on phenyl ring	Enhanced polarity; possible increased solubility vs. target compound
NPC478055 ()	C26H30O12	534.17	Ketone substitution in furofuran ring; reduced hydrogen-bond donors	Lower bioavailability due to decreased polarity
Eucommin A ()	C27H34O12	550.21	Extra methyl group on phenyl ring; similar glycosylation	Antioxidant properties reported in Eucommia ulmoides
Compound in	C60H62O24	1167.10	Poly-hydroxylated benzofuran-flavonoid hybrid; extensive glycosylation	High polarity (16 H-bond donors); predicted interaction with cellular receptors

Physicochemical Properties

• Polarity: The target compound has moderate polarity due to three hydroxyl groups (oxane-triol) and two methoxy substituents.
• Solubility : The glucose moiety improves water solubility, but methoxy groups reduce it compared to fully hydroxylated analogs like the compound in .
• Molecular Weight : At ~536 Da, the compound falls within the range of bioactive glycosides (typically 300–600 Da), enabling passive diffusion across membranes .

Inferred Bioactivity

• Antioxidant Activity: Common among methoxy- and hydroxyl-substituted phenylpropanoids ().
• Cytotoxic Potential: Furofuran-containing compounds (e.g., podophyllotoxin analogs) often inhibit tubulin polymerization or induce apoptosis ().
• Enzyme Modulation : Glycosides may interact with carbohydrate-processing enzymes or receptors ().